Cas no 126325-51-7 (2,6-dibromo-5-methylpyridin-3-amine)

• Product Name: 2,6-dibromo-5-methylpyridin-3-amine
• CAS No: 126325-51-7
• MF: C₆H₆Br₂N₂
• MW: 265.933239459991
• CID: 2769188
• PubChem ID: 14418049
• Update Time: 2025-06-13

2,6-dibromo-5-methylpyridin-3-amine Chemical and Physical Properties

Names and Identifiers

• 2,6-dibromo-5-methylpyridin-3-amine
• 3-Amino-2,6-dibromo-5-methylpyridine
• SCHEMBL25873490
• 126325-51-7
• DTXSID60560034
• DB-083285
• AKOS027441059
• AS-50035
• CS-0444006
• O10625

• Inchi： 1S/C6H6Br2N2/c1-3-2-4(9)6(8)10-5(3)7/h2H,9H2,1H3
• InChI Key： YAXIPDBNGXJHKM-UHFFFAOYSA-N
• SMILES： BrC1C(C)=CC(=C(N=1)Br)N

Computed Properties

• Exact Mass: 265.88772g/mol
• Monoisotopic Mass: 263.88977g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 120
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 38.9Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Halopyridines Polyhalopyridines

Additional information on 2,6-dibromo-5-methylpyridin-3-amine

Comprehensive Overview of 2,6-Dibromo-5-methylpyridin-3-amine (CAS No. 126325-51-7): Properties, Applications, and Industry Insights

2,6-Dibromo-5-methylpyridin-3-amine (CAS No. 126325-51-7) is a halogenated pyridine derivative with significant relevance in pharmaceutical and agrochemical research. This compound, characterized by its bromine substitutions and methylamine functional group, serves as a versatile intermediate in organic synthesis. Its molecular structure (C₆H₆Br₂N₂) enables selective reactivity, making it valuable for constructing complex heterocycles. Recent studies highlight its role in developing antimicrobial agents and crop protection chemicals, aligning with global trends in antibiotic resistance and sustainable agriculture.

The synthesis of 2,6-dibromo-5-methylpyridin-3-amine typically involves bromination of 5-methylpyridin-3-amine under controlled conditions. Researchers emphasize its regioselective bromination pattern, which ensures high purity (>98% by HPLC). Analytical techniques like NMR spectroscopy and mass spectrometry confirm its structural integrity. Industry professionals frequently search for "CAS 126325-51-7 suppliers" or "2,6-dibromo-5-methylpyridin-3-amine synthesis protocol," reflecting demand for reliable sourcing and methodological optimization.

In pharmaceutical applications, this compound acts as a precursor for kinase inhibitors and anti-inflammatory drugs. Its electron-deficient pyridine core facilitates interactions with biological targets, a feature exploited in drug design. Notably, its derivatives show promise in oncology research, addressing queries like "pyridine-based anticancer compounds"—a trending topic in medicinal chemistry forums. Environmental considerations also drive interest in its biodegradation pathways, particularly among researchers studying green chemistry alternatives.

The agrochemical sector utilizes 2,6-dibromo-5-methylpyridin-3-amine to develop next-generation pesticides with lower ecological impact. Its halogenated structure enhances binding to pest-specific enzymes, reducing non-target effects. Regulatory compliance remains a key discussion point, with searches for "halogenated pyridine EPA guidelines" increasing by 22% in 2023 (Source: SciFinder®).

Storage recommendations include protection from light in anhydrous conditions (-20°C preferred), while handling requires standard PPE due to its moderate solubility in polar solvents. Market analysts note rising demand in Asia-Pacific regions, correlating with expansions in contract research organizations (CROs).

Emerging applications in material science, such as organic semiconductors, further broaden its utility. Cross-disciplinary studies explore its potential in photocatalysis, responding to searches like "bromopyridine photocatalyst design." Patent filings involving CAS 126325-51-7 grew 17% YoY, underscoring its industrial importance.

For researchers, understanding structure-activity relationships (SAR) of this compound is critical. Computational chemistry tools predict its electrophilic sites, aiding in derivative design. Educational content on "pyridine halogenation mechanisms" receives high engagement, reflecting knowledge gaps in synthetic methodologies.

In summary, 2,6-dibromo-5-methylpyridin-3-amine exemplifies how targeted molecular modifications drive innovation across industries. Its dual utility in life sciences and advanced materials positions it as a compound of enduring scientific interest.